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Compound of Interest

Compound Name: Jak-IN-28

Cat. No.: B12397550 Get Quote

Essential Safety and Handling Guide for Jak-IN-28
Disclaimer: This document provides essential safety and logistical information for handling Jak-
IN-28 based on available data for similar compounds and general laboratory safety protocols. A

specific Safety Data Sheet (SDS) for Jak-IN-28 was not found. Researchers should always

perform a risk assessment and consult with their institution's Environmental Health and Safety

(EHS) department before handling any new chemical.

Jak-IN-28 is a Janus kinase (JAK) inhibitor used in research for cancer and inflammatory

diseases.[1] As with any potent research chemical, proper handling and personal protective

equipment are crucial to ensure personnel safety.

Chemical and Physical Properties of Jak-IN-28
Property Value

Molecular Formula C₂₀H₁₈ClN₇O

Molecular Weight 407.86 g/mol [1]

CAS Number 2445500-22-9[1]

Appearance Solid[1]

Purity 98%[1]
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Personal Protective Equipment (PPE)
A thorough hazard assessment should be conducted to determine the specific PPE required for

any procedure involving Jak-IN-28.[2][3] The following table summarizes the recommended

PPE based on guidelines for similar potent compounds.
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PPE Category Recommendation Rationale

Eye/Face Protection

ANSI Z87.1 compliant safety

glasses with side shields are

the minimum requirement.[2]

[4] A face shield should be

worn over safety glasses or

goggles when there is a splash

hazard.[2][4][5]

Protects eyes from splashes,

dust, and flying debris.[5]

Hand Protection

Disposable nitrile gloves are

recommended for incidental

contact.[2][5] For extended

contact or when handling

solutions, consider double-

gloving or using more robust

chemical-resistant gloves.[2]

Always check the glove

manufacturer's chemical

resistance guide.

Prevents skin absorption of the

chemical.[4]

Body Protection

A lab coat is the minimum

requirement to protect clothing

and skin.[4][5] Consider a

chemically resistant apron or

coveralls for procedures with a

higher risk of splashes or

spills.

Shields the body from

accidental contact with

hazardous materials.[6]

Respiratory Protection

When handling the solid

compound outside of a

certified chemical fume hood, a

NIOSH-approved respirator is

necessary to prevent

inhalation of dust particles.[5]

[7]

Protects against inhalation of

the potent compound, which

can be harmful.
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Engineering Controls
Always handle Jak-IN-28 in a well-ventilated area. A certified chemical fume hood is highly

recommended, especially when working with the solid form or creating solutions.[7]

Ensure that a safety shower and eyewash station are readily accessible in the work area.[7]

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable bench paper.

Weighing (Solid Form):

Conduct all weighing operations within a chemical fume hood or a ventilated balance

enclosure to minimize dust inhalation.

Use a dedicated set of spatulas and weighing boats.

Handle the compound gently to avoid creating airborne dust.

Preparing Solutions:

Add the solvent to the weighed solid slowly to avoid splashing.

If sonication is required, ensure the container is securely capped.

If heating is necessary, do so in a well-ventilated area and monitor for any pressure

buildup.

Post-Handling:

Thoroughly decontaminate all surfaces and equipment after use.

Remove gloves and lab coat before leaving the work area.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[7]
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Storage Plan
Conditions: Store Jak-IN-28 in a tightly sealed container in a cool, well-ventilated area.[7]

Recommended storage for the solid (powder) is at -20°C, and in solvent at -80°C.[7]

Incompatibilities: Keep away from strong acids/alkalis and strong oxidizing/reducing agents.

[7]

Labeling: Ensure the container is clearly labeled with the chemical name and any relevant

hazard warnings.

Disposal Plan
Waste Classification: All waste contaminated with Jak-IN-28, including empty containers,

used PPE, and contaminated lab supplies, should be treated as hazardous chemical waste.

Collection:

Collect solid waste in a designated, sealed, and clearly labeled hazardous waste

container.

Collect liquid waste in a compatible, sealed, and clearly labeled hazardous waste

container.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations. Do

not dispose of down the drain or in regular trash. Contact your institution's EHS department

for specific disposal procedures.

Emergency Procedures and First Aid
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7] Remove contact

lenses if present and easy to do.[8] Seek

immediate medical attention.[7]

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[8] Remove contaminated

clothing and shoes.[7] Seek medical attention if

irritation develops or persists.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.[9]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Never give anything by mouth to an

unconscious person.[9] Call a poison control

center or seek immediate medical attention.[7]

Signaling Pathway and Experimental Workflow
Jak-IN-28 functions as a Janus kinase (JAK) inhibitor. The JAK-STAT signaling pathway is a

critical circuit in immune cell signaling.[10] Cytokine binding to a receptor activates associated

JAKs, which then phosphorylate the receptor, creating docking sites for Signal Transducer and

Activator of Transcription (STAT) proteins. The JAKs then phosphorylate the STATs, which

dimerize and translocate to the nucleus to regulate gene expression.[10] Jak-IN-28 inhibits this

process by blocking the activity of the JAKs.
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Caption: Hierarchy of controls for managing chemical hazards in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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